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Compound of Interest

Compound Name:
3-Allyl-5-ethoxy-4-

methoxybenzaldehyde

Cat. No.: B1275923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive technical information, safety protocols, and

detailed experimental procedures for the handling and utilization of 3-Allyl-5-ethoxy-4-
methoxybenzaldehyde (CAS No. 872183-27-2), a versatile aromatic aldehyde.

Physicochemical and Safety Data
3-Allyl-5-ethoxy-4-methoxybenzaldehyde is a colorless to pale yellow liquid with a

characteristic aromatic odor. It is primarily utilized as a key intermediate in organic synthesis,

particularly in the development of novel fragrance compounds and as a building block for more

complex molecules in medicinal chemistry.[1] Its solubility in common organic solvents like

ethanol and acetone makes it suitable for a wide range of chemical reactions.[1]
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Property Value Source

CAS Number 872183-27-2 [1]

Molecular Formula C₁₃H₁₆O₃ [1]

Molecular Weight 220.3 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Aromatic [1]

Density 1.12 g/cm³ [1]

Solubility
Slightly soluble in water;

Soluble in ethanol and acetone
[1]

Purity ≥95% [1]

Storage Temperature Room Temperature

Safety and Handling
While 3-Allyl-5-ethoxy-4-methoxybenzaldehyde itself is not classified as poisonous, its

structural similarity to other aromatic aldehydes warrants careful handling in a laboratory

setting.[1] The hazard profile of the closely related compound, 3-Allyl-4-hydroxy-5-methoxy-

benzaldehyde, suggests that this substance should be handled with caution as it may be

harmful if swallowed, cause skin and eye irritation, and may lead to respiratory irritation.
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Hazard Statement (based on related
compounds)

Precautionary Measures

Harmful if swallowed
Do not eat, drink, or smoke when using this

product. Rinse mouth if ingested.

Causes skin irritation
Wear protective gloves and clothing. Wash skin

thoroughly after handling.

Causes serious eye irritation
Wear eye and face protection. If in eyes, rinse

cautiously with water for several minutes.

May cause respiratory irritation
Avoid breathing vapors. Use only in a well-

ventilated area.

General Handling Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of vapors and contact with skin and eyes.

Keep containers tightly closed when not in use.

Store in a cool, dry place away from direct sunlight and heat sources.[1]

Experimental Protocols
As a versatile synthetic intermediate, 3-Allyl-5-ethoxy-4-methoxybenzaldehyde can be

employed in a variety of standard organic reactions. The following protocols are representative

examples of its application.

Protocol 1: Synthesis of a Stilbene Derivative via Wittig
Reaction
This protocol describes the conversion of the aldehyde to an alkene, a fundamental

transformation in organic synthesis.
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Objective: To synthesize (E)-1-(3-Allyl-5-ethoxy-4-methoxyphenyl)-2-phenylethene.

Materials:

3-Allyl-5-ethoxy-4-methoxybenzaldehyde

Benzyltriphenylphosphonium chloride

Sodium hydroxide (NaOH), 10 M solution

Ethanol (95%)

25 mL Erlenmeyer flasks

Magnetic stirrer and stir bar

Suction filtration apparatus (Büchner funnel)

Filter paper

Watch glass

Procedure:

Weigh 500 mg of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde into a 25 mL Erlenmeyer flask.

Add 500 mg of benzyltriphenylphosphonium chloride to the same flask.

Add a magnetic stir bar and 5 mL of 10 M sodium hydroxide solution.

Stir the mixture vigorously at room temperature for 20 minutes. A precipitate will form.

While stirring, heat approximately 20 mL of 95% ethanol to boiling on a hot plate.

Collect the crude product by suction filtration. Wash the solid with a small amount of cold

water.

Allow the product to air-dry on the filter for about 2 minutes.
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Transfer the crude product to a clean 25 mL Erlenmeyer flask for recrystallization.

Add 10 mL of the boiling ethanol and stir to dissolve the solid. Add more boiling ethanol

dropwise if necessary to achieve complete dissolution.

Remove the flask from the heat and allow it to cool slowly to room temperature.

Once crystals begin to form, place the flask in an ice bath for 30 minutes to maximize

crystallization.

Collect the purified crystals by suction filtration, wash with a small amount of ice-cold

ethanol, and allow them to dry completely.

Weigh the final product and determine the yield. Characterize the product using techniques

such as NMR and melting point analysis.

Protocol 2: Formation of a Schiff Base (Imine)
This protocol outlines the condensation reaction with a primary amine to form an imine, a

common reaction for creating ligands and biologically active molecules.

Objective: To synthesize N-(4-methylphenyl)-1-(3-allyl-5-ethoxy-4-methoxyphenyl)methanimine.

Materials:

3-Allyl-5-ethoxy-4-methoxybenzaldehyde

p-Toluidine (4-methylaniline)

Ethanol

Glacial acetic acid (catalytic amount)

Round-bottom flask with reflux condenser

Magnetic stirrer and stir bar

Heating mantle
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Procedure:

In a round-bottom flask, dissolve 1.0 mmol of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde in

10 mL of ethanol.

Add 1.0 mmol of p-toluidine to the solution.

Add 2-3 drops of glacial acetic acid as a catalyst.

Equip the flask with a reflux condenser and heat the mixture to reflux with stirring.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

After the reaction is complete (typically 2-4 hours), allow the mixture to cool to room

temperature.

The product may precipitate upon cooling. If not, reduce the solvent volume under reduced

pressure.

Collect the solid product by filtration, wash with a small amount of cold ethanol, and dry.

Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Protocol 3: Crossed Aldol Condensation
This protocol details the base-catalyzed reaction with a ketone to form an α,β-unsaturated

ketone (chalcone), a valuable scaffold in medicinal chemistry.

Objective: To synthesize (E)-1-(3-Allyl-5-ethoxy-4-methoxyphenyl)-3-phenylprop-2-en-1-one.

Materials:

3-Allyl-5-ethoxy-4-methoxybenzaldehyde

Acetophenone

Sodium hydroxide (NaOH)

Ethanol
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Water

Stirring rod or magnetic stirrer

Beaker

Procedure:

Dissolve 1.0 mmol of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde and 1.0 mmol of

acetophenone in 5 mL of ethanol in a beaker.

In a separate container, prepare a solution of 2.0 mmol of NaOH in 5 mL of water, then cool it

in an ice bath.

Slowly add the cold NaOH solution to the aldehyde-ketone mixture while stirring.

Continue stirring at room temperature for 30-60 minutes. The formation of a solid precipitate

indicates product formation.

If an oil forms, continue to stir until it solidifies.

Transfer the mixture to a beaker containing 10 mL of ice water and stir to break up the solid.

Collect the crude product by suction filtration and wash thoroughly with cold water until the

filtrate is neutral.

Allow the product to air-dry.

Recrystallize the crude solid from ethanol to obtain the purified chalcone.
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Caption: General workflow for handling and using 3-Allyl-5-ethoxy-4-methoxybenzaldehyde.
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Representative Reaction: Wittig Olefination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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